Cas no 53138-25-3 (2H-1-Benzopyran-7-carboxaldehyde, 2-oxo-)

• Product Name: 2H-1-Benzopyran-7-carboxaldehyde, 2-oxo-
• CAS No: 53138-25-3
• MF: C₁₀H₆O₃
• MW: 174.152842998505
• CID: 1580891
• PubChem ID: 12088774
• Update Time: 2025-04-21

2H-1-Benzopyran-7-carboxaldehyde, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-carboxaldehyde, 2-oxo-
• 2-Oxo-2H-1-benzopyran-7-carboxaldehyde
• 2-Oxo-2H-chromene-7-carbaldehyde
• DB-409886
• SCHEMBL1163297
• CHEMBL157633
• 53138-25-3
• IGXQMWVUAZLBKT-UHFFFAOYSA-N
• 7-formyl coumarin
• 2-OXOCHROMENE-7-CARBALDEHYDE

• MDL： MFCD15526684
• Inchi： 1S/C10H6O3/c11-6-7-1-2-8-3-4-10(12)13-9(8)5-7/h1-6H
• InChI Key： IGXQMWVUAZLBKT-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(C=CC(O2)=O)=CC=1

Computed Properties

• Exact Mass: 174.03168
• Monoisotopic Mass: 174.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives